Cas no 2031259-72-8 (1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate)

• Product Name: 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate
• CAS No: 2031259-72-8
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• MDL: MFCD31737183
• CID: 5173005
• PubChem ID: 137944169
• Update Time: 2025-11-07

1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4-azidocyclohexane-1,1-dicarboxylate
• 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate

• MDL： MFCD31737183
• Inchi： 1S/C10H15N3O4/c1-16-8(14)10(9(15)17-2)5-3-7(4-6-10)12-13-11/h7H,3-6H2,1-2H3
• InChI Key： HJOUETVRQQNLCV-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)OC)CCC(CC1)N=[N+]=[N-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.1
• Topological Polar Surface Area: 67

Additional information on 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate

Introduction to 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate (CAS No. 2031259-72-8)

1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate, identified by the chemical identifier CAS No. 2031259-72-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound features a cyclohexane core substituted with two carboxylate groups and an azido functional group at the 4-position, making it a versatile intermediate in the synthesis of more complex molecules. The presence of the azido group (–N₃) provides a reactive handle for further functionalization, while the dimethyl substitution at the 1-position enhances steric hindrance and influences electronic properties, making it a valuable building block in medicinal chemistry.

The structure of 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate is particularly interesting due to its potential applications in drug discovery. The cyclohexane ring is a common motif in biologically active compounds, often contributing to binding affinity and metabolic stability. The carboxylate groups can participate in hydrogen bonding interactions with biological targets, while the azido group can be selectively transformed into other functional groups such as amines or alcohols through decomposition or substitution reactions. This dual functionality makes it an attractive candidate for constructing novel therapeutic agents.

In recent years, there has been growing interest in the development of azido-containing compounds for their utility in click chemistry and bioconjugation techniques. 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate fits well within this trend, as it can serve as a precursor for synthesizing probes, imaging agents, and drug candidates. For instance, its azido moiety can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in bioconjugation chemistry that allows for the efficient linking of two molecules via an azide and alkyne moiety. This reaction has been widely used to create conjugates for diagnostic imaging and targeted drug delivery systems.

Moreover, the synthetic utility of 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate has been explored in the context of fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that bind to biological targets and then linking these fragments together to form more potent and selective drugs. The compound’s structural features make it an ideal candidate for generating libraries of diverse fragments that can be screened for binding interactions with proteins or enzymes involved in disease pathways. Its ability to undergo further functionalization allows for fine-tuning of physicochemical properties such as solubility, permeability, and binding affinity.

Recent advancements in pharmaceutical synthesis have highlighted the importance of intermediates like 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate in streamlining drug development pipelines. The compound’s versatility enables chemists to explore multiple synthetic pathways toward target molecules without extensive modifications to starting materials. This efficiency is particularly valuable in industrial settings where cost-effectiveness and scalability are critical considerations. Additionally, the use of green chemistry principles has encouraged researchers to develop synthetic routes that minimize waste and hazardous byproducts, further enhancing the appeal of this intermediate.

The biological activity of derivatives of 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate has also been investigated in several preclinical studies. While the compound itself may not exhibit direct therapeutic effects, its derivatives have shown promise as scaffolds for developing drugs targeting neurological disorders, cancer, and inflammatory diseases. For example, modifications to the carboxylate groups can introduce charged or polar functionalities that improve cell membrane permeability or target-specific receptors. Similarly, variations around the cyclohexane ring can alter binding interactions with enzymes or receptors responsible for disease mechanisms.

In conclusion, 1,1-dimethyl 4-azidocyclohexane-1,1-dicarboxylate (CAS No. 2031259-72-8) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and synthetic utility. Its role as an intermediate in drug discovery underscores its importance in modern medicinal chemistry workflows. As research continues to uncover new applications for this compound and its derivatives, its impact on developing innovative therapeutics is expected to grow significantly over the coming years.